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Compound of Interest

Compound Name: Tetrakis(trimethylsilyl)silane

Cat. No.: B1295357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tetrakis(trimethylsilyl)silane, a significant

organosilicon compound. It details its chemical identity, physical properties, synthesis

protocols, and key applications, with a focus on its relevance in research and development.

Chemical Identity and Nomenclature
Tetrakis(trimethylsilyl)silane, with the formula (Me₃Si)₄Si, is a unique organosilicon

compound notable for its central silicon atom bonded to four other silicon atoms, creating a

structure with tetrahedral symmetry.[1] This structural characteristic makes it a subject of

interest in silicon-based chemistry.
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Identifier Value

Preferred IUPAC Name
1,1,1,3,3,3-Hexamethyl-2,2-

bis(trimethylsilyl)trisilane[1]

CAS Number 4098-98-0[1][2][3]

Synonyms TMSS, TTMSS[2][3]

Molecular Formula C₁₂H₃₆Si₅[1][2][3]

Molecular Weight 320.84 g/mol [2][3]

InChI Key BOJSDHZZKKYWAS-UHFFFAOYSA-N[1][3]

SMILES

C--INVALID-LINK--(C)--INVALID-LINK--

(C)C">Si(--INVALID-LINK--(C)C)--INVALID-

LINK--(C)C[1][3]

Physicochemical Properties
The compound is a colorless, sublimable solid with a high melting point.[1] Its physical and

chemical characteristics are summarized in the table below.

Property Value

Appearance White to off-white powder/solid[1][2][3]

Melting Point 319–321 °C (sealed tube)[1]

Boiling Point 267 °C[2]

Density 0.806 g/cm³[1]

Solubility Soluble in chloroform (100mg/ml)[3]

Stability
Stable for at least 2 years when stored at +4°C,

protected from light and moisture[3]
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The primary method for synthesizing Tetrakis(trimethylsilyl)silane involves the reaction of

trimethylsilyl chloride and silicon tetrachloride with lithium metal.[1]

Reaction: 4 Me₃SiCl + SiCl₄ + 8 Li → (Me₃Si)₄Si + 8 LiCl[1]

A detailed procedure for the synthesis is outlined below, adapted from established methods:[1]

[4][5]

Apparatus Setup: A multi-necked flask is equipped with a mechanical stirrer, a condenser, a

dropping funnel, and a low-temperature thermometer. The system is thoroughly flushed with

nitrogen.[5]

Reagent Preparation: Anhydrous tetrahydrofuran (THF) is added to the flask containing

lithium powder.[5] The flask is cooled to approximately -60°C. A mixture of freshly distilled

chlorotrimethylsilane and tetrachlorosilane in anhydrous THF is prepared.[5]

Reaction Execution: The chlorosilane mixture is added dropwise to the stirred lithium

suspension, maintaining the temperature below -30°C.[5] After the addition is complete, the

mixture is stirred for an additional period while cooling, then allowed to warm to room

temperature and stirred for several more hours.[5] The reaction mixture is then heated to

reflux to ensure the reaction goes to completion.[4][5]

Work-up and Purification: After cooling, the reaction is carefully quenched. The organic layer

is separated, and the product, Tetrakis(trimethylsilyl)silane, is isolated. Further purification

can be achieved through crystallization (e.g., from methanol) and/or sublimation to yield the

final product as a solid.[4]

Reactants:
- Trimethylsilyl chloride
- Silicon tetrachloride

- Lithium metal
- THF (solvent)

Reaction Vessel
(Nitrogen Atmosphere, -60°C to Reflux)

Addition
Work-up:

- Quenching
- Phase Separation

Reaction Mixture
Purification:

- Crystallization
- Sublimation

Crude Product Final Product:
Tetrakis(trimethylsilyl)silane

Purified Solid
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Synthesis workflow for Tetrakis(trimethylsilyl)silane.
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Applications in Research and Development
Tetrakis(trimethylsilyl)silane is a versatile compound with several applications in organic

synthesis and materials science.

Reagent in Organic Synthesis: It serves as a precursor to the valuable reagent

tris(trimethylsilyl)silyl lithium ((Me₃Si)₃SiLi) upon reaction with methyl lithium.[1] This lithium

compound is a key intermediate for producing other important silicon compounds like

tris(trimethylsilyl)silane ((Me₃Si)₃SiH).[1] TTMSS is also employed in silylation reactions to

introduce trimethylsilyl groups, enhancing the volatility and stability of compounds for gas

chromatography and mass spectrometry analysis.[3] Additionally, it is used in deoxygenation

reactions and as a protecting group for various functional groups.[3]

Standard for Solid-State NMR Spectroscopy: Due to its sharp resonance signal and

chemical shift proximity to tetramethylsilane (TMS), Tetrakis(trimethylsilyl)silane is an

excellent standard for solid-state nuclear magnetic resonance (SSNMR) experiments,

particularly at high magic angle spinning (MAS) rates.[6][7] It can be used for shimming and

setting the magic angle with high precision, often outperforming traditional standards like KBr

and adamantane.[6][7]

Tetrakis(trimethylsilyl)silane
(TTMSS)

Tris(trimethylsilyl)silyl Lithium
((Me₃Si)₃SiLi)

+ MeLi

SSNMR Standard

Used As

Methyl Lithium
(MeLi)

Tris(trimethylsilyl)silane
((Me₃Si)₃SiH)

Versatile Reagent For...
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Key chemical transformations and applications of TTMSS.

Safety and Handling
Tetrakis(trimethylsilyl)silane is classified as causing skin and eye irritation and may cause

respiratory irritation.[2][8]

Handling: Use in a well-ventilated area and avoid breathing dust.[2][9] Wear appropriate

personal protective equipment (PPE), including gloves and safety glasses.[9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2] The

material is sensitive to moisture.[2]

First Aid: In case of inhalation, move the person to fresh air.[2] If skin contact occurs, wash

off with soap and plenty of water.[2] For eye contact, rinse thoroughly with plenty of water for

at least 15 minutes and consult a physician.[2]

Conclusion
Tetrakis(trimethylsilyl)silane is a cornerstone compound in organosilicon chemistry. Its

unique structure provides a gateway to other valuable silyl reagents and its properties make it

an indispensable standard in modern solid-state NMR spectroscopy. A thorough understanding

of its synthesis, properties, and handling is crucial for its effective and safe utilization in

advanced research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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